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Cat. No.: B15815723

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the current regulatory

guidance, risk assessment, and analytical methodologies for the control of N-nitroso-imatinib,

a nitrosamine impurity of the widely used anti-cancer drug, imatinib. This document is intended

to serve as a critical resource for professionals in the pharmaceutical industry, offering detailed

insights into ensuring the safety and quality of imatinib-containing drug products.

Introduction to N-nitroso-imatinib and Regulatory
Scrutiny
Imatinib is a cornerstone in the treatment of various cancers, most notably chronic myeloid

leukemia (CML), due to its targeted inhibition of the BCR-ABL tyrosine kinase. The discovery of

N-nitroso-imatinib, a potential mutagenic impurity, has brought imatinib under the stringent

regulatory lens applied to all nitrosamine impurities in pharmaceuticals.

Nitrosamines are classified as probable human carcinogens, and their presence in medicinal

products is a significant concern for regulatory agencies worldwide, including the U.S. Food

and Drug Administration (FDA) and the European Medicines Agency (EMA). These agencies
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have established strict guidelines for the control of nitrosamine impurities, necessitating a

proactive approach from pharmaceutical manufacturers to assess and mitigate the risk of their

formation.

N-nitroso-imatinib is a nitrosamine drug substance-related impurity (NDSRI), meaning it is

formed from the imatinib molecule itself. Its chemical structure is N-(4-methyl-3-(nitroso(4-

(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)-4-((4-methylpiperazin-1-yl)methyl)benzamide. The

formation of such impurities can occur during the synthesis of the active pharmaceutical

ingredient (API), during the manufacture of the finished drug product, or even during storage.

Regulatory Guidance and Acceptable Intake Limits
Regulatory bodies have established acceptable intake (AI) limits for various nitrosamine

impurities, including N-nitroso-imatinib. These limits are based on a lifetime exposure risk and

are set to ensure patient safety.

Table 1: Regulatory Acceptable Intake (AI) Limits for N-nitroso-imatinib

Regulatory Agency
Acceptable Intake (AI)
Limit (ng/day)

Potency Category

U.S. Food and Drug

Administration (FDA)
1500 5

European Medicines Agency

(EMA)
1500 5

Data Sources:[1][2][3]

These AI limits are crucial for establishing specifications for N-nitroso-imatinib in both the

drug substance and the final drug product.

Risk Assessment for N-nitroso-imatinib
A thorough risk assessment is a mandatory step for all pharmaceutical products to identify and

mitigate the potential for nitrosamine impurity formation. For imatinib, this involves a
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comprehensive evaluation of the API synthesis, drug product manufacturing process, and

storage conditions.

Key Risk Factors for N-nitroso-imatinib Formation
The formation of N-nitroso-imatinib requires the presence of a nitrosatable amine functional

group (which is present in the imatinib molecule) and a nitrosating agent. Key risk factors

include:

Presence of Nitrites and other Nitrosating Agents: Contamination of raw materials, reagents,

solvents, or water with nitrites (NO2-) or other nitrosating agents is a primary risk factor.

Manufacturing Process Conditions: Acidic conditions during the manufacturing process can

facilitate the reaction between the secondary amine in imatinib and nitrosating agents.

Raw Material and Excipient Quality: The quality of starting materials, intermediates, and

excipients must be carefully controlled to minimize the presence of nitrosating agents.

Degradation: Degradation of the imatinib drug substance or excipients under certain storage

conditions (e.g., high temperature and humidity) could potentially lead to the formation of

nitrosamines.

Risk Assessment Workflow
The following diagram illustrates a typical risk assessment workflow for N-nitroso-imatinib.
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Step 1: Risk Identification

Step 2: Risk Analysis

Step 3: Risk Evaluation & Control

Step 4: Risk Communication & Review

Start Risk Assessment

Review Imatinib Synthesis and Drug Product Manufacturing Process

Assess Raw Materials, Solvents, and Excipients for Nitrosating Agents

Is there a potential source of nitrosating agents and vulnerable amine?

No significant risk identified. Document findings.

No

Risk identified. Proceed to confirmatory testing.

Yes

Develop and implement control strategy.

Set specification for N-nitroso-imatinib.

Implement routine testing of batches.

Ongoing lifecycle management and review

Click to download full resolution via product page

A flowchart of the risk assessment process for N-nitroso-imatinib.
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Analytical Methodology for N-nitroso-imatinib
Sensitive and validated analytical methods are essential for the detection and quantification of

N-nitroso-imatinib at trace levels. Liquid chromatography-tandem mass spectrometry (LC-

MS/MS) is the technique of choice due to its high sensitivity and selectivity.

Experimental Protocol: Quantification of N-nitroso-
imatinib by LC-MS/MS
Disclaimer: The following protocol is a representative method adapted from published analytical

procedures for imatinib and its impurities. This method should be fully validated for its intended

use in a specific laboratory and for the specific drug product matrix.

Objective: To develop and validate a sensitive and selective LC-MS/MS method for the

quantification of N-nitroso-imatinib in imatinib drug substance and/or drug product.

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system coupled with a triple quadrupole

mass spectrometer.

Chromatographic Conditions:
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Parameter Condition

Column
C18 reverse-phase column (e.g., 100 mm x 2.1

mm, 1.8 µm)

Mobile Phase A 0.1% Formic acid in Water

Mobile Phase B 0.1% Formic acid in Acetonitrile

Gradient

Start with 95% A, ramp to 5% A over 10

minutes, hold for 2 minutes, then return to initial

conditions and equilibrate.

Flow Rate 0.3 mL/min

Column Temperature 40 °C

Injection Volume 5 µL

Mass Spectrometry Conditions:

Parameter Condition

Ionization Mode Electrospray Ionization (ESI), Positive

Scan Type Multiple Reaction Monitoring (MRM)

Capillary Voltage 3.5 kV

Source Temperature 150 °C

Desolvation Temperature 400 °C

MRM Transitions (Hypothetical)

To be determined experimentally. Based on the

molecular weight of N-nitroso-imatinib

(C29H30N8O2, MW ≈ 522.6 g/mol ) and

common fragmentation patterns of nitrosamines,

potential transitions could be:- Q1 (Precursor

Ion): m/z 523.3 [M+H]+- Q3 (Product Ion 1): m/z

493.3 [M+H-NO]+- Q3 (Product Ion 2): Other

characteristic fragment ions

Collision Energy To be optimized for each transition
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Standard and Sample Preparation:

Standard Stock Solution (100 µg/mL): Accurately weigh and dissolve N-nitroso-imatinib
reference standard in a suitable solvent (e.g., methanol or acetonitrile).

Working Standard Solutions: Prepare a series of working standard solutions by serial dilution

of the stock solution to cover the desired concentration range (e.g., 0.1 ng/mL to 100 ng/mL).

Sample Preparation (Imatinib Drug Substance): Accurately weigh and dissolve the imatinib

drug substance in a suitable solvent to a known concentration.

Sample Preparation (Imatinib Drug Product): Crush a representative number of tablets, and

extract the imatinib and any potential impurities with a suitable solvent. The extraction

procedure should be optimized to ensure complete recovery.

Validation Parameters:

The analytical method should be validated according to ICH Q2(R1) guidelines, including the

following parameters:

Specificity

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Linearity

Accuracy

Precision (Repeatability and Intermediate Precision)

Robustness

Analytical Workflow Diagram
The following diagram outlines the general workflow for the analysis of N-nitroso-imatinib.
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Sample Preparation

LC-MS/MS Analysis

Data Processing and Reporting

Receive Imatinib Sample

Weigh/Prepare Sample

Dissolve/Extract in Solvent

Filter Sample

Inject into LC-MS/MS

Chromatographic Separation

Mass Spectrometric Detection (MRM)

Integrate Peak Areas

Quantify N-nitroso-imatinib Concentration

Report Results and Compare to Specification

Click to download full resolution via product page

A schematic of the analytical workflow for N-nitroso-imatinib.
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Imatinib's Mechanism of Action: The BCR-ABL
Signaling Pathway
Understanding the primary mechanism of action of imatinib is crucial for appreciating its

therapeutic importance. Imatinib functions by inhibiting the BCR-ABL tyrosine kinase, an

aberrant enzyme that drives the uncontrolled proliferation of cancer cells in CML.

The diagram below illustrates the BCR-ABL signaling pathway and the inhibitory effect of

imatinib.

BCR-ABL Activation

Downstream Signaling Cascades Cellular Effects

Imatinib Inhibition

BCR-ABL
(Constitutively Active Kinase)

Phosphorylated SubstratePhosphorylation

ATP

Substrate Protein

RAS/MAPK Pathway

PI3K/AKT Pathway

JAK/STAT Pathway

Increased Cell Proliferation

Inhibition of Apoptosis

Imatinib

Blocks ATP Binding Site

Click to download full resolution via product page

The BCR-ABL signaling pathway and its inhibition by imatinib.

Conclusion
The control of N-nitroso-imatinib impurities is a critical aspect of ensuring the quality and

safety of imatinib-containing medicines. A thorough understanding of the regulatory guidelines,

a robust risk assessment strategy, and the implementation of sensitive analytical methods are
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paramount for pharmaceutical manufacturers. This technical guide provides a foundational

framework for researchers, scientists, and drug development professionals to navigate the

complexities of nitrosamine impurity control and uphold the highest standards of patient safety.

Continuous monitoring of regulatory updates and scientific advancements in this area is

essential for maintaining compliance and ensuring the continued availability of this life-saving

medication.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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